4-(4-Cbz-Aminopheny)-2-fluorobenzoic acid, 95%

• IUPAC Name: 2-fluoro-4-[4-(phenylmethoxycarbonylamino)phenyl]benzoic acid
• InChI: InChI=1S/C21H16FNO4/c22-19-12-16(8-11-18(19)20(24)25)15-6-9-17(10-7-15)23-21(26)27-13-14-4-2-1-3-5-14/h1-12H,13H2,(H,23,26)(H,24,25)
• InChI Key: OMOJMBHSQHBLTJ-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)COC(=O)NC2=CC=C(C=C2)C3=CC(=C(C=C3)C(=O)O)F
• Molecular Formula: C21H16FNO4
• Molecular Weight: 365.4 g/mol

Description

4-(4-Cbz-Aminopheny)-2-fluorobenzoic acid (4-CBZ-AP) is a fluorinated derivative of 4-aminophenyl benzoic acid and is commonly used as an intermediate in synthetic organic chemistry. It is a white crystalline solid that is soluble in organic solvents and has a melting point of 140-142 °C. It is widely used in the pharmaceutical industry, as well as in the production of dyes and pigments.

Mechanism of Action

4-(4-Cbz-Aminopheny)-2-fluorobenzoic acid, 95% is a versatile reagent that can be used in a variety of synthetic reactions. It can be used in nucleophilic substitution reactions, such as the reaction of 4-(4-Cbz-Aminopheny)-2-fluorobenzoic acid, 95% with an amine to form an amide. It can also be used in condensation reactions, such as the reaction of 4-(4-Cbz-Aminopheny)-2-fluorobenzoic acid, 95% with an aldehyde to form a Schiff base.
Biochemical and Physiological Effects
4-(4-Cbz-Aminopheny)-2-fluorobenzoic acid, 95% has been studied for its potential biochemical and physiological effects. In vitro studies have shown that 4-(4-Cbz-Aminopheny)-2-fluorobenzoic acid, 95% can inhibit the activity of enzymes such as cyclooxygenase and lipoxygenase, which are involved in the synthesis of inflammatory mediators. In vivo studies have shown that 4-(4-Cbz-Aminopheny)-2-fluorobenzoic acid, 95% can reduce inflammation in mice and rats.

Advantages and Limitations for Lab Experiments

4-(4-Cbz-Aminopheny)-2-fluorobenzoic acid, 95% is a versatile reagent that is widely used in laboratory experiments. It is relatively stable and is soluble in many organic solvents, making it easy to work with. It is also relatively inexpensive, making it a cost-effective choice for research. However, it is important to note that 4-(4-Cbz-Aminopheny)-2-fluorobenzoic acid, 95% is a relatively toxic compound and should be handled with caution.

Future Directions

There are several potential future directions for research involving 4-(4-Cbz-Aminopheny)-2-fluorobenzoic acid, 95%. One potential direction is to explore its use as a potential therapeutic agent for the treatment of inflammatory diseases. Another potential direction is to investigate its potential as an inhibitor of enzymes involved in the metabolism of drugs. Additionally, further research could be conducted to explore its potential as a fluorescent dye or as a reagent for the synthesis of biologically active compounds. Finally, further research could be conducted to explore its potential as a reagent for the synthesis of peptide and peptidomimetic compounds.

Synthesis Methods

4-(4-Cbz-Aminopheny)-2-fluorobenzoic acid, 95% can be synthesized by a variety of methods. The most common method is the reaction of 4-aminophenyl benzoic acid with 2-fluorobenzoyl chloride in a solvent such as dichloromethane. This reaction is carried out at room temperature and yields a white crystalline solid. The product can then be purified by recrystallization from a suitable solvent.

Scientific Research Applications

4-(4-Cbz-Aminopheny)-2-fluorobenzoic acid, 95% is widely used in scientific research as a reagent for the synthesis of various compounds. It is used in the synthesis of peptide and peptidomimetic compounds, as well as in the synthesis of biologically active compounds such as antibiotics and antifungal agents. It is also used in the synthesis of fluorescent dyes and in the production of pharmaceuticals.